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Compound of Interest

Compound Name: (-)-Pulegone

Cat. No.: B056846 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling volatile and potentially hazardous compounds like

(-)-Pulegone. This guide provides immediate, essential safety protocols, operational

procedures, and disposal plans to minimize risks and ensure compliance with safety standards.

(-)-Pulegone is a naturally occurring monoterpene and a component of various essential oils. It

is classified as a combustible liquid, harmful if swallowed, a suspected carcinogen, and a skin

irritant.[1][2] It is also harmful to aquatic life.[1][3] Due to its potential health risks, adherence to

strict safety protocols is crucial.

Quantitative Data Summary
While specific occupational exposure limits (OELs) from bodies like NIOSH or ACGIH have not

been established for (-)-Pulegone, it is essential to handle it with care in a well-ventilated area,

preferably within a chemical fume hood, to minimize inhalation exposure.[4] The following table

summarizes key quantitative data available for (-)-Pulegone to inform risk assessments and

safety procedures.
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Parameter Value Source

Vapor Pressure 0.093 mmHg at 25 °C [5][6]

58.3 °C at 1 mmHg [7]

82.5 °C at 5 mmHg [7]

94.0 °C at 10 mmHg [7]

106.8 °C at 20 mmHg [7]

121.7 °C at 40 mmHg [7]

130.2 °C at 60 mmHg [7]

143.1 °C at 100 mmHg [7]

162.5 °C at 200 mmHg [7]

189.8 °C at 400 mmHg [7]

221.0 °C at 760 mmHg [7]

Boiling Point 224 °C [8][9]

Flash Point 82 °C (180 °F) - closed cup [3][6]

Odor Pleasant, minty, camphor-like [8][9]

Warning Properties Poor [3][10]

Personal Protective Equipment (PPE) Protocol
A systematic approach to selecting and using PPE is critical. The following workflow outlines

the decision-making process for ensuring adequate protection when handling (-)-Pulegone.
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Hazard Assessment

PPE Selection

Specific PPE Requirements

Proper Use and Maintenance

Identify Hazards:
- Combustible Liquid

- Harmful if Swallowed
- Suspected Carcinogen

- Skin Irritant
- Aquatic Toxicity

Evaluate Exposure Routes:
- Inhalation

- Skin Contact
- Eye Contact

- Ingestion

informs

Eye and Face Protection Skin and Body Protection Respiratory Protection

Chemical splash goggles (ANSI Z87.1)
Face shield if splash hazard exists

Chemical-resistant gloves (Nitrile or Neoprene recommended)
Lab coat or chemical-resistant apron

Work in a certified chemical fume hood.
If hood is unavailable or for spill response:

Air-purifying respirator with organic vapor cartridges.

Inspect PPE before each use

Proper donning and doffing technique

Decontaminate or dispose of PPE after use

Click to download full resolution via product page

PPE Selection Workflow for (-)-Pulegone
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Detailed Methodologies for Personal Protective
Equipment
Eye and Face Protection:

Always wear chemical splash goggles that meet ANSI Z87.1 standards.

If there is a significant risk of splashing, a face shield should be worn in addition to goggles.

[3]

Skin and Body Protection:

Gloves: Chemical-resistant gloves are mandatory.[3] While specific breakthrough time data

for (-)-Pulegone is not readily available, nitrile or neoprene gloves are generally

recommended for handling organic compounds.[4][11] It is crucial to select gloves with a

thickness appropriate for the duration of the task. Always inspect gloves for any signs of

degradation or puncture before use.[3] Contaminated gloves should be removed using the

proper technique to avoid skin contact and disposed of as hazardous waste.[3]

Protective Clothing: A standard laboratory coat should be worn. For tasks with a higher risk

of splashes, a chemical-resistant apron over the lab coat is recommended.

Respiratory Protection:

All work with (-)-Pulegone should be conducted in a properly functioning chemical fume

hood to minimize inhalation of vapors.[12]

(-)-Pulegone has poor warning properties, meaning its odor threshold may be above the

concentration that could be harmful.[3][10] Therefore, relying on smell to detect its presence

is not a reliable safety measure.

In the event of a spill or if work must be performed outside of a fume hood, a NIOSH-

approved air-purifying respirator with organic vapor cartridges is required.[3] If the airborne

concentration is unknown or high, a supplied-air respirator may be necessary.[13] A proper fit

test and training on respirator use are essential.
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Operational and Disposal Plans
Handling and Storage:

Handle (-)-Pulegone in a well-ventilated area, preferably a chemical fume hood.[12]

Keep containers tightly closed when not in use.[3]

Store in a cool, dry place away from sources of ignition, as it is a combustible liquid.[2][3]

Avoid contact with skin, eyes, and clothing.[5]

Wash hands thoroughly after handling.[3]

Spill Response:

Evacuate: Immediately evacuate the affected area and alert others.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

PPE: Don appropriate PPE, including respiratory protection, chemical-resistant gloves, and

eye protection.

Containment: For small spills, contain the liquid with an inert absorbent material such as

sand, vermiculite, or commercial sorbent pads.

Collection: Carefully collect the absorbed material into a sealed, labeled container for

hazardous waste disposal.

Decontamination: Clean the spill area with soap and water.

Large Spills: For large spills, evacuate the area and contact your institution's environmental

health and safety department immediately.

Disposal Plan:

All waste containing (-)-Pulegone, including contaminated gloves, absorbent materials, and

empty containers, must be disposed of as hazardous waste.[5]
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Collect waste in a properly labeled, sealed container.

Follow all local, state, and federal regulations for hazardous waste disposal. Do not

discharge into the environment.[3][5]

By implementing these safety and logistical measures, researchers can significantly mitigate

the risks associated with handling (-)-Pulegone and maintain a safe and productive laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b056846#personal-protective-equipment-for-handling-
pulegone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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